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Compound of Interest

Compound Name: DM-4111

Cat. No.: B15572450

Disclaimer: The following protocols and data pertain to Lithium diisopropylamide (LDA), which
corresponds to the CAS number 4111-54-0. It is crucial to verify that this is the correct
compound of interest, as "DM-4111" is not a standard chemical identifier. Lithium
diisopropylamide is a highly reactive, pyrophoric, and moisture-sensitive compound. All
handling and experimental procedures must be conducted by trained personnel in a controlled
laboratory environment with appropriate safety measures in place, including the use of
personal protective equipment (PPE) and an inert atmosphere.

Chemical Properties and Solubility

Lithium diisopropylamide (LDA) is a strong, non-nucleophilic base commonly used in organic
synthesis. It is a white pyrophoric powder that is often supplied as a solution in various
solvents.[1] Understanding its solubility and stability in different solvents is critical for its
effective use and storage.

Table 1: Solubility and Properties of Lithium Diisopropylamide

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15572450?utm_src=pdf-interest
https://www.benchchem.com/product/b15572450?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB6677718_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 4111-54-0 [1][2]
Molecular Formula [(CH3)2CH]2NLi [2]
Molecular Weight 107.12 g/mol [2]
White pyrophoric powder;
commercially available as a
Appearance

dark yellow to orange or dark

red-brown solution.

Solubility in Hydrocarbons

(e.g., Hexane)

Soluble (~10% in hexane), but
tends to precipitate as a
polymer upon heating or

prolonged storage.

Solubility in Ethers (e.g., THF)

Much higher solubility than in
hydrocarbons. However, it can
decompose depending on the
ether, concentration, and

temperature.

Water Solubility

Decomposes in water.

Storage Temperature

2-8°C

Experimental Protocols
Protocol for Dissolving Lithium Diisopropylamide (LDA)

Powder

This protocol describes the procedure for preparing a solution of LDA from its solid form. All

operations must be performed under a dry, inert atmosphere (e.g., in a glovebox or using

Schlenk techniques).

Materials:

e Lithium diisopropylamide (LDA) powder
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Anhydrous solvent (e.g., tetrahydrofuran (THF), diethyl ether)

Dry, argon-flushed Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Gas-tight syringe

Septum

Procedure:

Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas
(argon or nitrogen).

» In a glovebox or under a positive pressure of inert gas, weigh the desired amount of LDA
powder and add it to the Schlenk flask containing a magnetic stir bar.

o Seal the flask with a septum.

» Using a gas-tight syringe, slowly add the desired volume of anhydrous solvent to the flask
while stirring. The addition should be done carefully to control any potential exotherm.

» Continue stirring under an inert atmosphere until the LDA is completely dissolved. The
resulting solution should be a clear, pale yellow to orange-brown color.

e The prepared LDA solution is now ready for use. It is recommended to determine the exact
molarity of the solution by titration before use in sensitive reactions.

Protocol for Storing Lithium Diisopropylamide (LDA)

Proper storage of LDA is critical to maintain its reactivity and ensure safety.
Storage of Solid LDA:

o Store solid LDA in its original, unopened container in a cool, dry, and well-ventilated area
designated for pyrophoric reagents.

e The recommended storage temperature is 2-8°C.
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o Keep the container tightly sealed and under an inert atmosphere.
Storage of LDA Solutions:

o LDA solutions, especially in THF, can decompose over time. It is best to use freshly prepared

solutions.

o For short-term storage, keep the solution in a tightly sealed Schlenk flask with a secure
septum, under a positive pressure of inert gas, and at 2-8°C.

e Solutions in hydrocarbons may precipitate upon prolonged storage.

o Regularly check the molarity of stored LDA solutions by titration before use.

Visualizations

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

(Dry Glassware)

[Establish Inert Atmosphere
( )

Glovebox or Schlenk Line
. J

Dissolution b

v
(Weigh LDA PowdeD

i

(Slowly Add Anhydrous Solveng

l

(Stir Until DissolveoD

\_ J
For Later Use
4 Storage )
Y
LDA Solution: H .
2-8°C, Inert Atmosphere, [2-8°C ISnoélgkgnﬁss here)
Short-Term Only ' i

- J

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Start: Select Solvent for LDA

High Solubility Required?

Long-Term Stability a Priority?

Use Anhydrous Hydrocarbon Solvent Use Anhydrous Ethereal Solvent

(e.g., Hexane) (e.g., THF, Diethyl Ether)

upon prolonged storage or heating Prepare fresh and titrate before use.

Caution: Precipitation may occur T Caution: Solution may decompose over time.T

Proceed with Dissolution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Lithium diisopropylamide 10wt. suspension hexanes 4111-54-0 [sigmaaldrich.com]

e To cite this document: BenchChem. [Application Notes and Protocols for Lithium
Diisopropylamide (CAS No. 4111-54-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572450#protocols-for-dissolving-and-storing-dm-
4111]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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